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Compound of Interest

Compound Name:
2S-Amino-4E-pentadecene-1,3R-

diol

Cat. No.: B568996

Get Quote

Chemical Identity: 2S-Amino-4E-pentadecene-1,3R-diol Common Name: Sphingosine

(d15:1); D-erythro-Sphingosine C-15 CAS Number: 86555-28-4 Formula: C₁₅H₃₁NO₂ Molecular

Weight: 257.4 g/mol [1][2][3][4]

Executive Safety Summary
2S-Amino-4E-pentadecene-1,3R-diol is a bioactive lipid and an amino alcohol.[1][2][3][4]

While often used as an internal standard in mass spectrometry, it is biologically active (protein

kinase C inhibitor) and must be treated as a hazardous chemical irritant.[2][3][4] It is not a

standard biological waste (like cell culture media) but a chemical waste requiring thermal

destruction.[2][3][4]
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Hazard Class Classification Operational Implication

Health
Skin Irrit. 2; Eye Irrit.[1][2][3][4]

[5][6] 2A; STOT SE 3

Causes skin irritation and

serious eye irritation.[2][3][4][5]

[6] May cause respiratory

irritation.[1][2][3][4][5]

Reactivity Stable

Incompatible with strong

oxidizing agents.[1][2][3][4][7]

[8]

Flammability Low (Solid) / High (Solution)

Pure powder is combustible.[2]

[3][4] Solutions in EtOH/DMSO

are flammable.[2][3][4]

Ecological Aquatic Toxicity

Do not discharge into drains or

municipal water systems.[1][2]

[3][4]

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal or cleanup procedure, ensure the following PPE is donned.

Respiratory: NIOSH-approved N95 particulate respirator (for solids) or half-mask respirator

with organic vapor cartridges (if handling large liquid volumes).[1][2][3][4]

Hand Protection: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time:

>480 min).[1][2][3][4] Note: Latex is insufficient for organic solvents often used with this lipid.

[1][2][3]

Eye Protection: Chemical safety goggles.[1][2][3][4] Face shield required if pouring >500 mL

of stock solution.[3][4]

Body: Lab coat with buttoned cuffs; closed-toe chemically resistant shoes.

Disposal Protocols
A. Solid Waste (Pure Powder & Contaminated Debris)
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Applies to: Expired lyophilized powder, weighing boats, contaminated paper towels, and empty

vials.[1][2]

Segregation: Do not mix with general trash or biohazard (red bag) waste.[1][2][3][4]

Containerization: Place items in a transparent, sealable polyethylene bag (minimum 4 mil

thickness).

Secondary Containment: Transfer the sealed bag into a rigid Hazardous Waste Drum

(typically blue or black, depending on institutional color coding for solid toxic waste).[2][3][4]

Labeling: Affix a hazardous waste label.

Constituents: "Sphingosine (d15:[1][2]1) Solid Waste".[2][3][4]

Hazard Checkbox: "Toxic", "Irritant".[2][3][4]

B. Liquid Waste (Stock Solutions)
Applies to: Solutions in Ethanol, Methanol, DMSO, or Chloroform.[1][2][4]

Solvent Compatibility: Determine the primary solvent.[2][3][4]

Halogenated:[2][3] If dissolved in Chloroform/Methylene Chloride.[2][3][4]

Non-Halogenated: If dissolved in Ethanol, Methanol, or DMSO.[2][3][4]

Collection: Pour into the appropriate High-Density Polyethylene (HDPE) or glass waste

carboy.[1][2][3][4]

Critical: Do not use metal containers if the solvent system is acidic.[3][4]

Labeling: List all solvents by percentage (e.g., "Ethanol 99%, Sphingosine <1%").

Destruction Method: The ultimate disposal method is chemical incineration equipped with an

afterburner and scrubber.[2][3][4]

C. Aqueous Waste (Buffers & Media)
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Applies to: Cell culture media or buffers containing trace (<0.1%) sphingosine.[1][2]

Deactivation: Although trace amounts are often negligible, best practice for bioactive lipids

dictates collection rather than drain disposal.[1][2][3][4]

Collection: Collect in "Aqueous Chemical Waste" carboys.

Prohibition:NEVER pour down the sink. Lipids can accumulate in plumbing traps and are

toxic to aquatic life in untreated effluent.[3][4]

Spill Management Workflow
Solubility Key: Soluble in Ethanol, DMSO, DMF.[2][3][4] Insoluble in water.[2][3][4]

Protocol for Powder Spill
Isolate: Evacuate the immediate area (3-meter radius).[1][2][3][4]

Dampen: Cover the powder with a paper towel soaked in Ethanol (70% or higher) to prevent

dust generation.[2][3][4]

Collect: Wipe up the material carefully.[2][3][4]

Clean: Wipe the surface three times with Ethanol to solubilize and remove lipid residues.[2]

[3][4]

Dispose: Place all wipes in the Solid Hazardous Waste container.

Protocol for Liquid Spill[3][4]
Absorb: Use inert absorbent pads or vermiculite.[1][2][3][4]

Neutralize: No chemical neutralization is required; simple physical removal is sufficient.[1][2]

[3][4]

Wash: Scrub the area with a soap/water solution after the solvent has been removed to lift

any lipid film.[3][4]
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Visualized Decision Workflows
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Figure 1: Decision logic for segregating Sphingosine (d15:1) waste streams to ensure

compliance with chemical incineration protocols.[1][2]

Emergency Spill Response
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Spill Detected Assess Volume & State

Powder Spill

Liquid Spill
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Wipe Surface with Ethanol
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Click to download full resolution via product page

Figure 2: Step-by-step workflow for containing and cleaning spills, emphasizing the use of

ethanol for solubilization.[2][3][4]

Regulatory & Compliance
US EPA Waste Code: If dissolved in ignitable solvents (Ethanol/Methanol), classify as D001

(Ignitable).[2][3][4] If pure, classify as general toxic organic waste.[2][3][4]

Transport: Not regulated as a Dangerous Good by IATA/DOT for transport in small quantities,

but waste must be transported by licensed hazardous waste handlers.[2][3][4]

Storage: Store at -20°C. Keep container tightly closed in a dry and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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